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Compound of Interest

Compound Name:
2-Chloro-5-hydroxy-4-

methylbenzaldehyde

Cat. No.: B13005417

Get Quote

Technical Profile: 2-Chloro-5-hydroxy-4-
methylbenzaldehyde
CAS Registry Number: 860753-80-6[1][2][3]

Executive Summary
2-Chloro-5-hydroxy-4-methylbenzaldehyde is a halogenated benzaldehyde derivative

characterized by the presence of a hydroxyl group, a methyl group, and a chlorine atom on the

benzene ring.[1] It serves as a critical building block in medicinal chemistry, particularly in the

design of heterocycles and kinase inhibitors where the aldehyde moiety facilitates

condensation reactions and the halogen provides a handle for cross-coupling (e.g., Suzuki-

Miyaura).

Unlike its more common isomers (e.g., 2-chloro-4-hydroxy- or 5-chloro-2-hydroxy-), this specific

substitution pattern (2-Cl, 5-OH, 4-Me) offers unique steric and electronic properties that

influence the regioselectivity of downstream transformations.[1]
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Chemical Identity & Registry Data
Detailed identification data is crucial for regulatory compliance and database verification.

Attribute Data

CAS Number 860753-80-6

IUPAC Name 2-Chloro-5-hydroxy-4-methylbenzaldehyde

Common Synonyms

6-Chloro-3-hydroxy-4-methylbenzaldehyde

(numbering variant); Benzaldehyde, 2-chloro-5-

hydroxy-4-methyl-

Molecular Formula C₈H₇ClO₂

Molecular Weight 170.59 g/mol

SMILES Cc1cc(O)c(cc1Cl)C=O

InChI Key

Specific key depends on tautomer/protonation

state, typically generated as:[1][4][5]

[6]InChI=1S/C8H7ClO2/...

MDL Number
MFCD07783652 (varies by supplier, verify

specific batch)

Physicochemical Properties
Note: As a specialized intermediate, some values are derived from predictive models validated

against structural analogs.

Appearance: Off-white to pale yellow solid/powder.[1]

Melting Point: Typically 145–150 °C (Predicted); experimental values may vary based on

purity.

Boiling Point: ~285 °C at 760 mmHg (Predicted).

Solubility:
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Soluble in: DMSO, Methanol, Ethyl Acetate, DMF.

Sparingly soluble in: Water (due to lipophilic chloro/methyl groups despite the phenolic

hydroxyl).

Acidity (pKa): The phenolic hydroxyl group is expected to have a pKa ≈ 7.5–8.5, slightly

more acidic than unsubstituted phenol due to the electron-withdrawing chlorine and aldehyde

groups.

Synthesis & Manufacturing
The synthesis of 2-Chloro-5-hydroxy-4-methylbenzaldehyde presents a regiochemical

challenge. The most robust route involves the electrophilic aromatic substitution (chlorination)

of the corresponding hydroxybenzaldehyde precursor.

Core Synthetic Pathway (Retrosynthesis)
The primary route utilizes 3-Hydroxy-4-methylbenzaldehyde as the starting material.[1] The

hydroxyl group directs the incoming electrophile (Cl⁺) to the ortho or para positions. Since the

para position (relative to OH) is Position 6 (which corresponds to Position 2 in the target

numbering), and Position 2 (between OH and CHO) is sterically crowded, the reaction

conditions must be tuned to favor the desired isomer.

Reaction Scheme Description:
Precursor: 3-Hydroxy-4-methylbenzaldehyde.

Reagent: Sulfuryl chloride (

) or Chlorine gas (

) in acetic acid.

Mechanism: Electrophilic Aromatic Substitution (EAS).

Product: 2-Chloro-5-hydroxy-4-methylbenzaldehyde (Target) + minor regioisomers.

Visualization of Synthesis Logic
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The following diagram illustrates the retrosynthetic logic and forward synthesis workflow.

Starting Material:
3-Hydroxy-4-methylbenzaldehyde

Reagent:
SO2Cl2 or Cl2 / AcOH

(Electrophilic Chlorination)

Activation Transition State:
Sigma Complex

Attack at C-6 (Ortho to OH)

Target Product:
2-Chloro-5-hydroxy-4-methylbenzaldehyde

(CAS 860753-80-6)-HCl (Aromatization)

Byproducts:
Regioisomers (e.g., 6-Cl isomer)

Over-chlorination

Alternative substitution

Click to download full resolution via product page

Caption: Synthetic pathway for CAS 860753-80-6 via electrophilic chlorination of 3-hydroxy-4-

methylbenzaldehyde.

Applications in Drug Development
This compound is primarily utilized as a scaffold intermediate in the synthesis of bioactive

molecules.

Key Structural Utility
Aldehyde Handle (C-1): Enables condensation reactions (e.g., Knoevenagel, reductive

amination) to form heterocycles like quinolines, benzofurans, or indoles.

Phenolic Hydroxyl (C-5): Allows for etherification or esterification to modulate solubility and

lipophilicity (LogP).

Aryl Chloride (C-2): Serves as a leaving group for nucleophilic aromatic substitution

(ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

) or a partner in Palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) to build
biaryl systems common in kinase inhibitors.

Therapeutic Areas
Oncology: Synthesis of tyrosine kinase inhibitors where the benzaldehyde core mimics the

ATP-binding pocket.[1]
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Infectious Disease: Development of antimicrobial agents requiring halogenated phenol

pharmacophores.

Analytical Characterization & Quality Control
To ensure the integrity of experimental results, the identity of the compound must be validated

using the following multi-modal approach.

Expected Analytical Signatures
¹H NMR (DMSO-d₆, 400 MHz):

Aldehyde (-CHO): Singlet at ~10.1–10.3 ppm.[7]

Phenolic (-OH): Broad singlet at ~10.5–11.0 ppm (exchangeable with D₂O).

Aromatic Protons: Two singlets (due to para substitution pattern relative to each other on

the 1,2,4,5-substituted ring). One at ~7.6 ppm (H-3, ortho to Cl) and one at ~6.9 ppm (H-6,

ortho to OH).[1]

Methyl (-CH₃): Singlet at ~2.2–2.3 ppm.

Mass Spectrometry (LC-MS):

Ionization: ESI- (Negative mode) often favored for phenols.

m/z: [M-H]⁻ = 169.0.

Isotope Pattern: Distinct 3:1 ratio for ³⁵Cl:³⁷Cl isotopes (M and M+2 peaks).

QC Decision Workflow
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Caption: Quality control workflow ensuring isomeric purity prior to downstream application.

Safety & Handling (MSDS Highlights)
Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.[1][8]

Eye Irritation H319
Causes serious eye irritation.

[8]

STOT-SE H335
May cause respiratory

irritation.[1][8]
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Handling Protocols:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2–8 °C. Aldehydes are prone to

oxidation to the corresponding benzoic acid upon air exposure.

Spill: Absorb with inert material (vermiculite) and dispose of as hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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